Cas no 64929-85-7 (3-Propoxyprop-2-enenitrile)
3-Propoxyprop-2-enenitrile structure
Product Name:3-Propoxyprop-2-enenitrile
CAS No:64929-85-7
MF:C6H9NO
MW:111.141761541367
CID:2793065
PubChem ID:54024858
Update Time:2025-04-21
3-Propoxyprop-2-enenitrile Chemical and Physical Properties
Names and Identifiers
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- DTXSID20708475
- 3-PROPOXYPROP-2-ENENITRILE
- 64929-85-7
- 3-Propoxyprop-2-enenitrile
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- Inchi: 1S/C6H9NO/c1-2-5-8-6-3-4-7/h3,6H,2,5H2,1H3
- InChI Key: LBLTWXAKZNCZLY-UHFFFAOYSA-N
- SMILES: O(C=CC#N)CCC
Computed Properties
- Exact Mass: 111.068413911Da
- Monoisotopic Mass: 111.068413911Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 33Ų
3-Propoxyprop-2-enenitrile Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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5. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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